
n-Undecyl-β-D-Maltoside: The Strategic
Intermediate for Membrane Protein Stabilization

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Undecyl-maltoside;Undecyl b-D-

maltopyranoside

CAS No.: 170552-39-3

Cat. No.: B068634

Get Quote

Executive Summary
In the structural biology of integral membrane proteins (IMPs), the choice of detergent is often a

trade-off between solubility and structural fidelity.[1] While n-Dodecyl-β-D-maltoside (DDM) is

the industry "gold standard" for stability, its large micelle size can occlude protein-protein

contact points required for crystal lattice formation. Conversely, n-Decyl-β-D-maltoside (DM)

offers a smaller micelle but often lacks the hydrophobic depth to stabilize larger

transmembrane domains, leading to denaturation.

n-Undecyl-β-D-maltoside (UDM) occupies the critical "Goldilocks" zone. With an 11-carbon

alkyl chain, it provides sufficient hydrophobic shielding to maintain native conformation while

forming a smaller micelle than DDM, thereby enhancing the probability of ordered

crystallization and high-resolution Cryo-EM particle alignment. This guide details the

physicochemical properties, solubilization mechanisms, and validated workflows for deploying

UDM in drug discovery and structural biology.

Part 1: Chemical Identity & Physicochemical Profile
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n-Undecyl-β-D-maltoside is a non-ionic detergent belonging to the alkyl maltoside family.[2] It

consists of a hydrophilic maltose head group (two glucose units linked

-1-4) and a hydrophobic undecyl (C11) tail.

Key Technical Specifications
Property Value Context/Significance

Chemical Name
n-Undecyl-β-D-

maltopyranoside

Specific

-anomer is preferred for purity.

[2][3]

CAS Number 253678-67-0
Unique identifier for

procurement verification.

Formula

Molecular Weight 496.6 g/mol

CMC (

)
~0.59 mM (0.029% w/v)

Critical for buffer preparation.

[3][4][5] Higher than DDM

(0.17 mM), allowing easier

removal/exchange.

Aggregation Number ~71

Number of monomers per

micelle.[5] Smaller than DDM

(~78-98).

Micelle MW ~35–50 kDa

Includes detergent only.

Smaller size reduces

background noise in Cryo-EM.

HLB ~13-14 (Estimated)
Hydrophilic-Lipophilic Balance;

indicates good water solubility.

Comparative Analysis: The Maltoside Spectrum
The following table illustrates why UDM is selected over its homologs.
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Feature
Decyl-Maltoside
(DM)

Undecyl-Maltoside

(UDM)

Dodecyl-Maltoside
(DDM)

Chain Length C10 C11 C12

Stability Low to Moderate High Very High

Micelle Size Small (~40 kDa) Medium (~50 kDa) Large (~72+ kDa)

Crystallography
Excellent (tight

packing)
Very Good Poor (large shield)

Removal Dialysis possible
Column Exchange /

Ultrafiltration
Difficult to remove

Part 2: Mechanistic Insight
The Hydrophobic Mismatch Theory
The efficacy of UDM is best explained by the Hydrophobic Mismatch concept. Membrane

proteins have a specific hydrophobic thickness (the span of the transmembrane domain).

If the detergent tail is too short (e.g., C8-C9): The hydrophobic belt is thinner than the

protein's hydrophobic surface, causing exposure to water and aggregation.

If the detergent tail is too long (e.g., C12+): The detergent tails may distort the protein

structure to maximize hydrophobic contact, or the large micelle may hinder protein-protein

interactions essential for crystallization.

UDM (C11): Often matches the hydrophobic width of average GPCRs and transporters (~30

Å) better than C12, providing stabilization without "over-solubilizing" or masking surface

features.

Visualization: The Solubilization Landscape
The following diagram depicts the decision logic for selecting UDM based on protein stability

and downstream application.
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Figure 1: Decision matrix for detergent selection. UDM serves as the primary alternative when

DDM shields too much surface area or when DM is too harsh.

Part 3: Application Workflows
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Protocol 1: Membrane Protein Solubilization &
Screening
This protocol assumes the protein is expressed in membranes (e.g., E. coli, HEK293, or Sf9).

Reagents:

Lysis Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl, 10% Glycerol.

UDM Stock Solution: 10% (w/v) in water. Note: Dissolve 1g UDM in 10mL ultrapure water.

Do not heat excessively; mild vortexing is sufficient.

Step-by-Step Methodology:

Membrane Preparation: Resuspend membrane pellet in Lysis Buffer to a total protein

concentration of 2–5 mg/mL.

Detergent Addition: Add UDM stock to a final concentration of 1.0% (w/v).

Scientific Rationale: This is ~20mM, which is >30x the CMC (0.59 mM). High

detergent:protein/lipid ratio is crucial for initial extraction to break lipid-lipid interactions.

Incubation: Rotate gently at 4°C for 1–2 hours.

Avoid: Vigorous vortexing which induces foaming and oxidation.

Clarification: Ultracentrifuge at 100,000

g for 45 minutes at 4°C.

Analysis: Collect supernatant (solubilized fraction) and pellet. Analyze via SDS-PAGE or

Western Blot.

Success Metric: >80% of target protein in supernatant.

Protocol 2: Detergent Exchange via SEC (For
Crystallography/Cryo-EM)
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Because UDM has a relatively low CMC (0.59 mM), dialysis is inefficient. The most robust

method to exchange from a crude extraction detergent (like DDM) to UDM is Size Exclusion

Chromatography (SEC).

Step-by-Step Methodology:

Column Equilibration: Equilibrate a Superose 6 or Superdex 200 column with SEC Buffer

containing 2–3x CMC of UDM.

SEC Buffer: 20 mM HEPES pH 7.5, 150 mM NaCl, 1.2 mM UDM (approx 0.06% w/v).

Note: Unlike extraction, maintenance requires only slightly above CMC to keep the micelle

belt intact.

Sample Loading: Load the DDM-solubilized protein onto the column.

Elution: Run the column at a flow rate appropriate for the resin (e.g., 0.5 mL/min).

Fraction Analysis: Monitor UV 280nm. The DDM micelles (larger) will separate from the

protein-UDM complex if the protein is small, but typically the exchange happens because the

column is pre-saturated with UDM. As the protein travels, DDM molecules dissociate and are

replaced by the high-concentration UDM in the mobile phase.

Quality Control: Assess peak symmetry. A sharp, symmetrical peak indicates a

monodisperse protein-UDM complex.

Part 4: Troubleshooting & Optimization
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Observation Root Cause Corrective Action

Precipitation during exchange
UDM is less stabilizing than

DDM.

Increase UDM concentration to

5x CMC (3 mM) or add lipids

(CHS/Lipid A) to the buffer.

Cloudy Buffer

Temperature below Cloud

Point (rare for maltosides) or

contamination.

Maltosides are generally

stable.[6] Check for high salt

concentrations (>1M) which

can lower cloud point.

"Empty" Micelle Peak in SEC Excess detergent.

UDM (~50kDa) may overlap

with small proteins. Optimize

detergent concentration to

exactly 2x CMC in running

buffer.

Visualization: Detergent Exchange Mechanism
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Figure 2: Mechanism of detergent exchange via Size Exclusion Chromatography. The high

local concentration of UDM in the mobile phase drives the equilibrium, displacing DDM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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